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Introduction

Polonium-218 (2'8Po) is a critical radionuclide in the uranium-238 decay series and a progeny
of Radon-222 (22Rn). Its short half-life and decay characteristics make it a significant
contributor to the natural radiation dose received by humans. Accurate and sensitive
measurement of 28Po is crucial in various fields, including environmental monitoring, health
physics, and geological sciences. Delayed coincidence counting is a powerful technique that
offers high selectivity and sensitivity for the quantification of radionuclides that exhibit a time-
correlated decay sequence. This document provides detailed application notes and
experimental protocols for the analysis of Polonium-218 using this advanced methodology.

The principle of delayed coincidence counting for 2:8Po relies on the detection of its initial
decay followed by the detection of a subsequent decay from its short-lived progeny within a
predefined time window. This time correlation allows for the discrimination of true decay events
from random background radiation, thereby significantly improving the signal-to-noise ratio and
lowering the detection limits.

Physical and Decay Properties of Polonium-218
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A thorough understanding of the decay characteristics of Polonium-218 is fundamental to
designing and interpreting delayed coincidence counting experiments.

Property Value

Half-life 3.040 = 0.008 minutes

Primary Decay Mode Alpha (o) decay to Lead-214 (2*Pb)

Alpha Decay Branching Ratio > 99.98%

Primary Alpha Particle Energy 6.002 MeV

Secondary Decay Mode Beta-minus (B~) decay to Astatine-218 (218At)
Beta Decay Branching Ratio ~0.02%

Parent Isotope Radon-222 (?22Rn)

Principle of Delayed Coincidence Counting for 2:8Po

The primary decay of 218Po is an alpha emission, leading to the formation of 24Pb. While 214Pb
has a longer half-life (26.8 minutes), the technique can be adapted to look for coincidences
with subsequent decays in the chain. However, a more direct and effective approach for 218Po
involves its minor beta decay branch to 2:8At, which is followed by a very rapid alpha decay.
This alpha-beta coincidence is a key signature for 218Po analysis.

The decay scheme of Polonium-218 can be visualized as follows:
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Caption: Decay scheme of Radon-222 and the subsequent decays of Polonium-218.
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Experimental Setup

A typical experimental setup for delayed coincidence counting of 2:8Po involves a sample
collection system, two or more radiation detectors, and specialized electronics for signal
processing and timing analysis.

Key Components:

o Sample Collection: For aerosol-borne 2:8Po, a common method is to draw air through a high-
efficiency filter paper to collect the radon progeny.

» Alpha Detector: A Passivated Implanted Planar Silicon (PIPS) detector or a similar solid-state
detector is ideal for high-resolution alpha spectroscopy. This allows for energy discrimination
of the 6.00 MeV alpha particle from 218Po.

o Beta/Gamma Detector: A plastic scintillator coupled to a photomultiplier tube (PMT) or a
Nal(Tl) scintillation detector can be used to detect the beta particles or gamma rays emitted
in coincidence with the alpha decay.

e Coincidence Electronics:

[e]

Preamplifiers and Amplifiers: To shape and amplify the detector signals.

[e]

Constant Fraction Discriminators (CFDs): To generate accurate timing signals.

o

Time-to-Amplitude Converter (TAC) or Time-to-Digital Converter (TDC): To measure the
time interval between events from different detectors.

o Multi-Channel Analyzer (MCA): To acquire and store the energy and timing spectra.

The logical workflow of a delayed coincidence counting experiment is depicted below:
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Caption: Experimental workflow for delayed coincidence counting of Polonium-218.
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Experimental Protocols
Protocol 1: Alpha-Beta Delayed Coincidence Counting of
218p0

This protocol focuses on the detection of the alpha decay of 28Po in coincidence with the beta
decay of its daughter product 2Pb.

1. Sample Preparation: a. Collect airborne radon progeny by pumping a known volume of air
through a 0.8 um membrane filter at a constant flow rate for a defined period (e.g., 30 minutes).
b. Record the start and end times of the sampling.

2. System Calibration: a. Energy Calibration: Use a standard multi-nuclide alpha source (e.g.,
containing 2°Pu, 2*1Am, and 244Cm) to calibrate the energy response of the alpha detector. b.
Efficiency Calibration: Determine the intrinsic efficiency of the alpha detector for the 6.00 MeV
alpha particle of 28Po using a calibrated 22°Ra source in equilibrium with its progeny. The
efficiency is calculated as the ratio of the net counts in the 218Po alpha peak to the known
activity of 218Po on the source. c. Timing Calibration: Calibrate the TAC/TDC using a time
calibrator to establish a precise relationship between the output channel/value and the time
interval.

3. Data Acquisition: a. Place the filter sample facing the alpha detector in a vacuum chamber to
minimize energy loss of the alpha patrticles. b. Position the beta detector in close proximity to
the backside of the filter. c. Evacuate the chamber to a pressure below 10-2 torr. d. Apply the
appropriate bias voltage to the detectors. e. Set the coincidence resolving time on the
TAC/TDC. A typical starting point is a few hundred nanoseconds, which can be optimized
based on the timing characteristics of the detectors. f. Acquire data for a predetermined
counting time, recording both the alpha energy spectrum and the time correlation spectrum.

4. Data Analysis: a. Identify the 6.00 MeV alpha peak corresponding to the decay of 28Po in
the energy spectrum. b. Gate on this alpha peak and project the corresponding time spectrum.
c. A peak in the time spectrum will indicate the presence of time-correlated events. d.
Determine the net coincidence counts by subtracting the random background from the
coincidence peak. The random background can be estimated from the flat portion of the time
spectrum outside the coincidence peak. e. Calculate the activity of 2:8Po using the following
formula:
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5. Background Correction: a. Perform a background count with a blank filter under the same
conditions to determine the background contribution in the region of interest. b. Subtract the
background count rate from the sample count rate.

Quantitative Data

The following table summarizes typical performance parameters for a delayed coincidence
counting system for 218Po analysis.

Parameter Typical Value/lRange Notes

Alpha Detector Efficiency (for Depends on detector size and
15 - 30%

6.00 MeV ) source-detector geometry.

o i : Optimized to maximize true
Coincidence Resolving Time

M

50 - 500 ns coincidences while minimizing

random coincidences.

Background Count Rate (o- )
) < 0.001 counts per second In a well-shielded system.
channel, 6 MeV region)

. - Highly dependent on counting
Minimum Detectable Activity

0.1-1mBq time, efficiency, and
(MDA)

background.

The Minimum Detectable Activity (MDA) can be calculated using the following formula, based
on the Currie equation:

MDA (Bq) = (2.71 + 4.65 * sqgrt(Background_Counts)) / (Efficiency x Branching_Ratio x
Counting_Time)

Where Background_Counts is the number of background counts in the region of interest for the
given counting time.

Conclusion

Delayed coincidence counting provides a highly sensitive and selective method for the analysis
of Polonium-218. By exploiting the time-correlated nature of its decay chain, this technique
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effectively reduces background interference, leading to significantly lower detection limits
compared to gross alpha counting methods. The protocols and data presented in these
application notes offer a comprehensive guide for researchers and scientists to implement this
powerful analytical tool for accurate and reliable quantification of Polonium-218 in various
matrices. Careful calibration and optimization of the experimental parameters are paramount to
achieving the best possible results.

¢ To cite this document: BenchChem. [Application Notes and Protocols for Polonium-218
Analysis using Delayed Coincidence Counting]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1236091#delayed-coincidence-counting-for-
polonium-218-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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